molecular formula C5H3F2N3O B1322614 3,6-Difluoropyrazine-2-carboxamide CAS No. 356783-29-4

3,6-Difluoropyrazine-2-carboxamide

Cat. No.: B1322614
CAS No.: 356783-29-4
M. Wt: 159.09 g/mol
InChI Key: WIQUNYNMYIJSCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,6-Difluoropyrazine-2-carboxamide is a chemical compound with the CAS Number: 356783-29-4 . It has a molecular weight of 159.1 and its IUPAC name is this compound . It is a solid substance stored at temperatures between 2-8°C in an inert atmosphere .


Synthesis Analysis

The synthesis of this compound is related to the synthesis of Favipiravir . In the key synthetic reaction, 3,6-dichloropyrazine-2-carbonitrile was reacted sequentially, in one pot, with KF and 30% H2O2 to give Favipiravir as colorless crystals . The synthesis of Favipiravir was carried out in only six steps from 3-aminopyrazine-2-carboxylic acid with an overall yield of about 22.3% .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C5H3F2N3O . The InChI code for this compound is 1S/C5H3F2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11) .


Physical and Chemical Properties Analysis

This compound is a solid substance . It is stored at temperatures between 2-8°C in an inert atmosphere .

Scientific Research Applications

Synthesis Applications

  • Synthesis of Fluorinated Pyrazoles : Research by Ohtsuka et al. (2012) demonstrated the trifluoromethylation of 1,3-dicarbonyl compounds, leading to the formation of fluorinated pyrazoles. These compounds are significant in the field of synthetic organic chemistry, providing a pathway for the development of novel molecules (Ohtsuka et al., 2012).

  • Automated Flow Preparation : Ingham et al. (2014) described the use of open-source software and a Raspberry Pi® computer for the control of multiple flow chemistry devices. This method was applied for the machine-assisted, multi-step flow preparation of pyrazine-2-carboxamide, showcasing the integration of technology in chemical synthesis (Ingham et al., 2014).

Corrosion Inhibition

  • Corrosion Inhibitor for Mild Steel : Erami et al. (2019) investigated carboxamide derivatives, including pyrazine-2-carboxamide, as corrosion inhibitors in HCl solution for mild steel. The study found that these compounds act via adsorption at the metal/solution interface, indicating their potential as effective corrosion inhibitors (Erami et al., 2019).

Fungicidal Applications

  • Novel Fungicide Development : Oda et al. (2017) discovered pyraziflumid, a novel SDHI fungicide characterized by the 3-(trifluoromethyl)pyrazine-2-carboxamide group. This development highlights the role of pyrazine derivatives in creating effective fungicides for a broad spectrum of plant diseases (Oda et al., 2017).

Antiviral Research

  • Antiviral Compound Development : Favipiravir, a compound based on 1,4-pyrazine-3-carboxamide, has been studied extensively for its antiviral properties, including against COVID-19. Konstantinova et al. (2022) provided insights into its in vivo metabolism, mechanism of antiviral activity, and clinical findings, emphasizing the significance of pyrazine derivatives in antiviral research (Konstantinova et al., 2022).

  • NHC-Intermediates in Synthesis : The research by Naredla et al. (2013) on the preparation of pyrazine carboxamides involves N-heterocyclic carbene (NHC) intermediates. This method showcases the significance of pyrazine carboxamides in organic synthesis, particularly in the creation of novel chemical structures (Naredla et al., 2013).

Material Science

  • Molecular Structure Analysis : The study of 5-methylpyrazine-2-carboxamide by Rillema et al. (2017) focused on its planar molecular structure and crystal properties. Such research contributes to the understanding of material properties, which is crucial in material science and engineering (Rillema et al., 2017).

  • Magnetic Properties in Copper(II) Complexes : Yoshida et al. (2013) synthesized copper(II) complexes bridged with pyrazine-2-carboxamide and studied their crystal structures and magnetic properties. This research highlights the application of pyrazine derivatives in understanding and manipulating magnetic properties in materials (Yoshida et al., 2013).

Antimicrobial and Antibacterial Research

  • Antimycobacterial and Antibacterial Evaluation : Semelková et al. (2017) synthesized N-Benzylpyrazine-2-carboxamide derivatives and evaluated their antimycobacterial and antibacterial properties. Their research contributes to the development of new treatments for bacterial infections (Semelková et al., 2017).

  • Nematocidal Evaluation in Agrochemicals : The study by Zhao et al. (2017) on 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives revealed their potential as nematocidal agents, contributing to the field of agrochemicals and pest control (Zhao et al., 2017).

Safety and Hazards

The safety information for 3,6-Difluoropyrazine-2-carboxamide indicates that it has some hazards associated with it. The hazard statements include H302+H312+H332-H315-H319-H335 . The precautionary statements include P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P362-P363-P403+P233-P405-P501 .

Properties

IUPAC Name

3,6-difluoropyrazine-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3F2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIQUNYNMYIJSCV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=C(C(=N1)F)C(=O)N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3F2N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20627394
Record name 3,6-Difluoropyrazine-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20627394
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

159.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

356783-29-4
Record name 3,6-Difluoro-2-pyrazinecarboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=356783-29-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,6-Difluoropyrazine-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20627394
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

In a mixture of 570 mL of 12 mol/L hydrochloric acid and 57 mL of tetrahydrofuran was suspended 57.3 g of 3,6-difluoro-2-pyrazinecarbonitrile. The suspension was stirred at 30-35° C. for 6.5 hours. The reaction mixture was concentrated to dryness under reduced pressure, 100 mL of ethanol was added, and then the solvent and hydrochloric acid were removed under reduced pressure. The residue thus obtained was washed with ethanol and diisopropyl ether to obtain 53.7 g of 3,6-difluoro-2-pyrazinecarboxamide as a colorless solid product.
Quantity
57.3 g
Type
reactant
Reaction Step One
Quantity
57 mL
Type
reactant
Reaction Step Two
Quantity
570 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,6-Difluoropyrazine-2-carboxamide
Reactant of Route 2
3,6-Difluoropyrazine-2-carboxamide
Reactant of Route 3
Reactant of Route 3
3,6-Difluoropyrazine-2-carboxamide
Reactant of Route 4
Reactant of Route 4
3,6-Difluoropyrazine-2-carboxamide
Reactant of Route 5
Reactant of Route 5
3,6-Difluoropyrazine-2-carboxamide
Reactant of Route 6
Reactant of Route 6
3,6-Difluoropyrazine-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.